Cas no 2138385-04-1 (4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol
• CAS No: 2138385-04-1
• MF: C₁₃H₂₁N₃S
• MW: 251.390941381454
• CID: 5972777
• PubChem ID: 165488031
• Update Time: 2025-11-01

4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol
• 2138385-04-1
• EN300-782330

• Inchi： 1S/C13H21N3S/c17-13-15-14-12(10-6-4-5-7-10)16(13)11-8-2-1-3-9-11/h10-11H,1-9H2,(H,15,17)
• InChI Key： WJOHUUJPBCAKQZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCC2)N1C1CCCCC1

Computed Properties

• Exact Mass: 251.14561886g/mol
• Monoisotopic Mass: 251.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol (CAS No. 2138385-04-1)

4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138385-04-1, belongs to the triazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of both cyclohexyl and cyclopentyl substituents in its molecular structure imparts distinct physicochemical properties, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol consists of a central triazole ring fused with sulfur atoms at the 3-position, enhancing its potential reactivity and interaction with biological targets. The cyclohexyl and cyclopentyl groups contribute to the steric hindrance and lipophilicity of the compound, which are critical factors in determining its pharmacokinetic behavior. These features make it an intriguing candidate for investigating novel therapeutic applications.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential as pharmacophores. Triazole derivatives, in particular, have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The compound 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol represents an advanced scaffold that builds upon the established pharmacological profiles of simpler triazole compounds. Its unique substitution pattern suggests that it may exhibit enhanced binding affinity and selectivity toward specific biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The thiol group at the 3-position of the triazole ring is particularly noteworthy, as thiol-containing compounds are known to participate in redox reactions and form disulfide bonds, which are crucial mechanisms in many biological processes. This reactivity makes 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol a promising candidate for further investigation into its role in modulating cellular signaling pathways and enzyme activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates that exhibit high affinity for therapeutic targets while minimizing off-target effects. The structural features of 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol, including its bulky substituents and sulfur-rich core, suggest that it may interact with proteins in novel ways that could lead to breakthroughs in drug design.

The synthesis of 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of complex heterocyclic compounds. Techniques such as transition-metal catalysis and organometallic chemistry have been particularly useful in constructing intricate molecular frameworks like that of this compound. The development of novel synthetic routes not only facilitates research but also opens up possibilities for structural diversification and optimization.

In addition to its potential therapeutic applications, 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol may also find utility in other areas of chemical biology. For instance, its ability to participate in redox reactions could make it a valuable tool for studying oxidative stress and antioxidant mechanisms in cells. Furthermore, its structural complexity suggests that it could serve as a scaffold for designing probes or inhibitors for use in biochemical assays.

The pharmacological evaluation of 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol is currently underway in several research laboratories. Preliminary studies have shown promising results regarding its interaction with various biological targets, including enzymes and receptors involved in inflammatory responses. These findings underscore the importance of continued investigation into this compound’s potential as a therapeutic agent. As more data becomes available, it is likely that new applications and derivatives will emerge.

The integration of experimental data with computational modeling is essential for understanding the full potential of 4-cyclohexyl-5-cyclopentyl-4H-1,2,4-triazole-3-thiol. By combining traditional wet-lab techniques with cutting-edge computational approaches, researchers can gain deeper insights into its mechanism of action and optimize its pharmacological properties. This interdisciplinary approach is key to advancing drug discovery efforts and translating promising compounds into viable therapies.

In conclusion, 4-cyclohexyl - 5 - cyclopent yl - 4 H - 1 , 2 , 4 - tri az ol e - 3 - thi ol ( CAS No . 2138385 - 04 - 1 ) represents a significant advancement in heterocyclic chemistry with potential implications for pharmaceutical development . Its unique structural features , combined with its reactivity and predicted biological activities , make it a compelling subject for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in shaping the future of medicine .